
Safety Precautions for 2-Benzofuranylglyoxal
Hydrate: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Benzofuranylglyoxal hydrate

Cat. No.: B589250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 2-
Benzofuranylglyoxal hydrate. Due to the limited specific toxicological data for this compound,

these guidelines are based on the known hazards of its constituent chemical motifs, namely the

benzofuran ring system and the glyoxal functional group. A conservative approach is therefore

essential.

Hazard Identification and Risk Assessment
2-Benzofuranylglyoxal hydrate's chemical, physical, and toxicological properties have not

been thoroughly investigated. However, based on its structure, the following potential hazards

should be considered:

Irritant: It is classified as an irritant, and contact with skin and eyes should be avoided.[1]

Respiratory Irritation: Inhalation may cause respiratory irritation.

Allergic Reactions: Prolonged or repeated exposure may cause allergic reactions in sensitive

individuals.

Reactivity: The glyoxal moiety is a reactive dialdehyde. Aldehydes, in general, are reactive

electrophiles and can be hazardous.[2] Glyoxals can undergo addition and condensation

reactions, which may be exothermic.[3]
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Benzofuran Toxicity: Benzofuran and its derivatives have shown evidence of liver, kidney,

lung, and stomach toxicity in animal studies.[4][5] Benzofuran is classified as possibly

carcinogenic to humans (Group 2B) by the International Agency for Research on Cancer

(IARC).[4][6]

Quantitative Data Summary

Property
2-
Benzofuranylg
lyoxal Hydrate

Phenylglyoxal
Hydrate
(Analogue)

Benzofuran
(Parent
Compound)

Glyoxal
(Parent
Compound)

Molecular

Formula
C10H8O4 C8H8O3 C8H6O C2H2O2

Hazard Codes Xi (Irritant)[1]
H302, H315,

H319, H335[7]

H301+H311,

H317[8]

H317, H335,

H341[9]

Boiling Point (°C)
335.5 ± 27.0

(Predicted)[1]

142 (167 hPa)

[10]
173 - 175[4]

Not applicable

(solution)

Density (g/cm³)
1.442 ± 0.06

(Predicted)[1]
Not Available 1.072[4]

1.270 (40%

solution)[10]

Storage

Temperature

Room

Temperature[1]
Not Available Not Available 2-8°C

Experimental Protocols: Safe Handling Procedures
2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following should be considered

mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][11]

Hand Protection: Wear chemical-resistant gloves such as nitrile or butyl rubber.[2] Latex

gloves are not recommended.[2] Regularly inspect gloves for any signs of degradation.
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Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities

or in case of potential splashes, a chemical-resistant suit is advised.

Respiratory Protection: All handling of solid 2-Benzofuranylglyoxal hydrate or its solutions

should be conducted in a certified chemical fume hood to avoid inhalation of dust or

aerosols.[11] If a fume hood is not available, a NIOSH-approved respirator with an organic

vapor cartridge is required.[2]

2.2. Engineering Controls

Ventilation: Always work in a well-ventilated area, preferably a chemical fume hood.[11]

Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible in the immediate work area.[11]

2.3. Storage and Handling

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.[12]

Keep the container tightly closed.

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid

anhydrides, and bases.[12]

Handling:

Avoid the formation of dust and aerosols.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

2.4. Spill and Emergency Procedures

Small Spills:
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Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or

vermiculite.

Sweep up the absorbed material and place it in a sealed container for disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact the institution's environmental health and safety (EHS) department.

Prevent the spill from entering drains.[10]

2.5. First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and

lower eyelids. Seek immediate medical attention.[12]

Skin Contact: Immediately wash with soap and plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

2.6. Waste Disposal

Dispose of waste in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service.

Do not dispose of down the drain.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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